![molecular formula C11H7ClN4OS B5295124 10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine](/img/structure/B5295124.png)
10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. This compound has been studied extensively due to its potential therapeutic applications in various diseases.
Mechanism of Action
The exact mechanism of action of 10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been found to have several biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response. Additionally, it has been found to modulate the levels of certain cytokines, such as tumor necrosis factor-alpha and interleukin-1 beta, which play a role in the immune response.
Advantages and Limitations for Lab Experiments
One of the advantages of using 10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its broad-spectrum activity against cancer cells, fungi, and bacteria. Additionally, it has been found to have low toxicity in animal studies. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One direction is to investigate its potential as an anti-inflammatory and analgesic agent. Another direction is to study its mechanism of action in more detail to optimize its therapeutic potential. Additionally, there is potential for the development of new derivatives of 10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine with improved activity and selectivity against specific diseases.
Synthesis Methods
The synthesis of 10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been reported in the literature. One of the methods involves the reaction of 2-chloro-4,5-dimethoxybenzoic acid with thiosemicarbazide in the presence of acetic anhydride and concentrated sulfuric acid. The resulting product is then refluxed with chloroacetyl chloride in the presence of triethylamine to obtain 10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine.
Scientific Research Applications
10-chloro-3-(methylthio)[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been studied for its potential therapeutic applications in various diseases. It has been reported to have anticancer, antifungal, and antibacterial activities. Additionally, it has been found to have potential as an anti-inflammatory and analgesic agent.
properties
IUPAC Name |
10-chloro-3-methylsulfanyl-[1,2,4]triazino[5,6-d][3,1]benzoxazepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN4OS/c1-18-11-14-10-9(15-16-11)7-4-6(12)2-3-8(7)13-5-17-10/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZBYVRJLWSUTDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(C3=C(C=CC(=C3)Cl)N=CO2)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
10-Chloro-3-(methylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.